(E)-1-(furan-2-yl)-3-(3-methyl-1-phenyl-1H-pyrazol-4-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(furan-2-yl)-3-(3-methyl-1-phenylpyrazol-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C17H14N2O2/c1-13-14(9-10-16(20)17-8-5-11-21-17)12-19(18-13)15-6-3-2-4-7-15/h2-12H,1H3/b10-9+
• InChI Key: MZVOLMJVAMYQLE-MDZDMXLPSA-N
• Canonical SMILES: CC1=NN(C=C1C=CC(=O)C2=CC=CO2)C3=CC=CC=C3
• Isomeric SMILES: CC1=NN(C=C1/C=C/C(=O)C2=CC=CO2)C3=CC=CC=C3
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

(E)-1-(furan-2-yl)-3-(3-methyl-1-phenyl-1H-pyrazol-4-yl)prop-2-en-1-one, commonly known as FMP, is a synthetic organic compound with potential applications in scientific research. It is a yellowish powder that is soluble in organic solvents like ethanol, chloroform, and DMSO. FMP is a derivative of curcumin, a natural compound found in turmeric, and has been synthesized through various methods.

Scientific Research Applications

Antioxidant Activity

The compound shows promising applications in the field of antioxidants. A study by Prabakaran, Manivarman, & Bharanidharan (2021) synthesized a series of derivatives structurally similar to the given compound and found that these compounds exhibited potential antioxidant activities, as evidenced by in vitro-antioxidant activity against DPPH. The molecular docking analysis revealed strong interactions with protein tyrosine kinase, suggesting potential therapeutic applications Prabakaran et al., 2021.

Antimicrobial Activity

Research indicates significant antimicrobial potential for this class of compounds. Hamed et al. (2020) synthesized chitosan Schiff bases using derivatives of this compound and reported notable antimicrobial activity against a range of gram-negative and gram-positive bacteria, as well as fungi Hamed et al., 2020. Rani, Yusuf, Khan, Sahota, & Pandove (2015) synthesized pyrazoline derivatives and observed potent antibacterial activities against various bacteria, suggesting a promising avenue for antimicrobial drug development Rani et al., 2015.

Anti-inflammatory and Antibacterial Properties

Ravula, Babu, Manich, Rika, Chary, & Ch (2016) synthesized novel pyrazoline derivatives and found that they showed high anti-inflammatory and antibacterial activities. Their research suggests these compounds could serve as molecular templates for the development of new anti-inflammatory drugs Ravula et al., 2016.

Structural Analysis

Research into the crystal structures of similar compounds has provided insights into their stereochemical peculiarities, which may inform further pharmaceutical development. Borisova et al. (2016) studied the crystal structures of related compounds, providing valuable data on their molecular geometry and potential reactivity Borisova et al., 2016.